Cas no 149597-89-7 (L-Phenylalanine, N-acetyl--phenyl-)
L-Phenylalanine, N-acetyl--phenyl- Chemical and Physical Properties
Names and Identifiers
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- L-Phenylalanine, N-acetyl-b-phenyl-
- L-Phenylalanine, N-acetyl--phenyl-
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- MDL: MFCD18430065
L-Phenylalanine, N-acetyl--phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D557331-1g |
L-Phenylalanine, N-acetyl-ß-phenyl- |
149597-89-7 | 96% | 1g |
$870 | 2024-05-25 | |
| eNovation Chemicals LLC | D557331-5g |
L-Phenylalanine, N-acetyl-ß-phenyl- |
149597-89-7 | 96% | 5g |
$2775 | 2024-05-25 | |
| eNovation Chemicals LLC | D557331-25g |
L-Phenylalanine, N-acetyl-ß-phenyl- |
149597-89-7 | 96% | 25g |
$7815 | 2024-05-25 | |
| AN HUI ZE SHENG Technology Co., Ltd. | PH005793-5mg |
149597-89-7 | 5mg |
¥2041.72 | 2023-09-15 | |||
| eNovation Chemicals LLC | D557331-1g |
L-Phenylalanine, N-acetyl-ß-phenyl- |
149597-89-7 | 96% | 1g |
$870 | 2025-02-25 | |
| eNovation Chemicals LLC | D557331-25g |
L-Phenylalanine, N-acetyl-ß-phenyl- |
149597-89-7 | 96% | 25g |
$7815 | 2025-02-25 | |
| eNovation Chemicals LLC | D557331-5g |
L-Phenylalanine, N-acetyl-ß-phenyl- |
149597-89-7 | 96% | 5g |
$2775 | 2025-02-25 | |
| eNovation Chemicals LLC | D557331-1g |
L-Phenylalanine, N-acetyl-ß-phenyl- |
149597-89-7 | 96% | 1g |
$870 | 2025-02-28 | |
| eNovation Chemicals LLC | D557331-25g |
L-Phenylalanine, N-acetyl-ß-phenyl- |
149597-89-7 | 96% | 25g |
$7815 | 2025-02-28 | |
| eNovation Chemicals LLC | D557331-5g |
L-Phenylalanine, N-acetyl-ß-phenyl- |
149597-89-7 | 96% | 5g |
$2775 | 2025-02-28 |
L-Phenylalanine, N-acetyl--phenyl- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on L-Phenylalanine, N-acetyl--phenyl-
N-Acetyl-L-Phenylalanine: A Comprehensive Overview
N-Acetyl-L-Phenylalanine, also known as N-Acetylphenylalanine and designated by the CAS number 149597-89-7, is a derivative of the essential amino acid L-phenylalanine. This compound has garnered significant attention in recent years due to its diverse applications in the fields of nutrition, cosmetics, and pharmaceuticals. The molecule is characterized by the presence of an acetyl group attached to the amino nitrogen of L-phenylalanine, which imparts unique chemical and biological properties.
The structural modification of L-phenylalanine to form N-acetyl-L-phenylalanine enhances its bioavailability and stability. This makes it an ideal ingredient in various formulations. Recent studies have highlighted its role as a precursor to important neurotransmitters such as dopamine and norepinephrine, underscoring its potential in neuroprotective therapies. Additionally, its ability to cross the blood-brain barrier efficiently has positioned it as a promising candidate in the development of brain-targeted drugs.
In the realm of cosmetics, N-Acetyl-L-Phenylalanine has been lauded for its anti-aging properties. Research conducted by dermatologists has demonstrated its efficacy in stimulating collagen synthesis and improving skin elasticity. This has led to its incorporation into premium skincare products aimed at reducing fine lines and wrinkles. The compound's ability to penetrate the skin deeply without causing irritation further enhances its appeal in cosmeceutical formulations.
From a nutritional perspective, N-Acetyl-L-Phenylalanine serves as a bioavailable form of phenylalanine, which is crucial for maintaining optimal brain function. Studies have shown that supplementation with this compound can improve cognitive performance and mood regulation. Its role in modulating neurotransmitter pathways makes it a valuable supplement for individuals suffering from conditions such as depression and anxiety.
Recent advancements in biotechnology have enabled the cost-effective synthesis of N-Acetyl-L-Phenylalanine through fermentation processes. This sustainable approach not only ensures a consistent supply but also aligns with current trends toward eco-friendly production methods. The compound's compatibility with various delivery systems, including tablets, capsules, and topical formulations, further broadens its application spectrum.
In conclusion, N-Acetyl-L-Phenylalanine stands out as a versatile compound with multifaceted applications. Its unique chemical properties, coupled with cutting-edge research findings, position it as a key ingredient in modern health and beauty products. As scientific understanding continues to evolve, the potential for new applications of this compound is vast and exciting.
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